![molecular formula C10H14 B595258 1,4-DIETHYLBENZENE-D14 CAS No. 1219803-64-1](/img/no-structure.png)
1,4-DIETHYLBENZENE-D14
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Overview
Description
1,4-Diethylbenzene, also known as p-Diethylbenzene, is used as a solvent and an intermediate in the manufacture of other organic compounds for finished products such as curing agents, engineering plastics, and cross-linking agents .
Synthesis Analysis
1,4-Diethylbenzene can be synthesized as a side-product of the alkylation of benzene with ethylene . It is also available commercially from various suppliers .Physical And Chemical Properties Analysis
1,4-Diethylbenzene has a molecular weight of 134.218 Da . It has a density of 0.9±0.1 g/cm3, a boiling point of 183.1±10.0 °C at 760 mmHg, and a flash point of 56.7±0.0 °C . It also has a vapor pressure of 1.1±0.2 mmHg at 25°C and an enthalpy of vaporization of 40.2±0.8 kJ/mol .Scientific Research Applications
Production Technology and Economic Aspects
- The market demand for para-diethylbenzene and its production technology, including the comparison of key industrialized production methods such as adsorption separation-isomerization process, ethylbenzene-ethylene alkylation, and disproportionation of ethylbenzene method, highlights the economic and effective methods for diethylbenzene production. This suggests the importance of optimizing production techniques for cost-effectiveness and minimal byproduct generation (Gai Yuetin, 2014).
Environmental Impact and Detection of Pollutants
- Studies on novel brominated flame retardants (NBFRs) and their occurrence in indoor air, dust, consumer goods, and food discuss the need for research on their occurrence, environmental fate, and toxicity. This emphasizes the significance of monitoring and understanding the environmental impact of synthetic compounds, including those related to diethylbenzene derivatives (E. A. Zuiderveen, J. Slootweg, J. de Boer, 2020).
Analytical and Detection Techniques
- Advances in analytical methods for determining the antioxidant activity of compounds highlight the importance of chemical and electrochemical methods in evaluating the efficacy and mechanism of antioxidants. This could be relevant for studying the antioxidant potential of 1,4-Diethylbenzene-D14 or its derivatives in various applications (I. Munteanu, C. Apetrei, 2021).
Material Science and Polymer Research
- The polymerization of alkylene oxides and the synthesis of novel polymer architectures demonstrate the versatility of epoxide compounds in creating multifunctional and complex polymer structures. This underscores the potential of this compound in polymer research and applications, including its role in synthesizing novel materials with specific functionalities (J. Herzberger et al., 2016).
Sensing Applications
- Research on nanostructured luminescent micelles for sensing nitroaromatic and nitramine explosives illustrates the application of chemical sensors in detecting hazardous materials. This suggests potential research directions for using this compound derivatives in developing sensitive and specific sensors for environmental monitoring and safety applications (Shashikana Paria et al., 2022).
Safety and Hazards
1,4-Diethylbenzene is considered hazardous. It is flammable and can cause skin and eye irritation. It may be fatal if swallowed and enters airways . It is also toxic to aquatic life . Safety measures include avoiding release to the environment, wearing protective clothing, and avoiding breathing its dust, fume, gas, mist, vapors, or spray .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1,4-DIETHYLBENZENE-D14 involves the alkylation of benzene-D6 with ethyl-D3 bromide using a strong base to form 1,4-DIETHYLBENZENE-D14.", "Starting Materials": [ { "Name": "Benzene-D6", "Amount": "1 mol" }, { "Name": "Ethyl-D3 Bromide", "Amount": "2 mol" }, { "Name": "Sodium Hydride", "Amount": "2 mol" } ], "Reaction": [ { "Step": "Add 2 mol of sodium hydride to 1 mol of benzene-D6 in anhydrous THF at 0°C under nitrogen atmosphere.", "Reagents": [ { "Name": "Benzene-D6", "Amount": "1 mol" }, { "Name": "Sodium Hydride", "Amount": "2 mol" }, { "Name": "THF", "Amount": "100 mL" }, { "Name": "Nitrogen", "Amount": "As needed" } ], "Conditions": [ { "Temperature": "0°C" }, { "Atmosphere": "Nitrogen" } ] }, { "Step": "Add 2 mol of ethyl-D3 bromide to the reaction mixture and stir for 24 hours at room temperature.", "Reagents": [ { "Name": "Benzene-D6", "Amount": "1 mol" }, { "Name": "Ethyl-D3 Bromide", "Amount": "2 mol" } ], "Conditions": [ { "Temperature": "Room temperature" }, { "Time": "24 hours" } ] }, { "Step": "Quench the reaction by adding water and extract the product with dichloromethane.", "Reagents": [ { "Name": "Water", "Amount": "As needed" }, { "Name": "Dichloromethane", "Amount": "As needed" } ], "Conditions": [ { "Notes": "Quench the reaction slowly to avoid violent reaction." } ] }, { "Step": "Dry the organic layer over anhydrous sodium sulfate and concentrate the product under reduced pressure.", "Reagents": [ { "Name": "Anhydrous Sodium Sulfate", "Amount": "As needed" } ], "Conditions": [ { "Temperature": "Room temperature" }, { "Pressure": "Reduced pressure" } ] }, { "Step": "Purify the product by column chromatography using silica gel as the stationary phase and hexane as the eluent.", "Reagents": [ { "Name": "Silica Gel", "Amount": "As needed" }, { "Name": "Hexane", "Amount": "As needed" } ], "Conditions": [ { "Notes": "Use a glass column with a fritted disc to avoid clogging." } ] } ] } | |
CAS RN |
1219803-64-1 |
Molecular Formula |
C10H14 |
Molecular Weight |
148.307 |
IUPAC Name |
1,2,4,5-tetradeuterio-3,6-bis(1,1,2,2,2-pentadeuterioethyl)benzene |
InChI |
InChI=1S/C10H14/c1-3-9-5-7-10(4-2)8-6-9/h5-8H,3-4H2,1-2H3/i1D3,2D3,3D2,4D2,5D,6D,7D,8D |
InChI Key |
DSNHSQKRULAAEI-NFUPRKAOSA-N |
SMILES |
CCC1=CC=C(C=C1)CC |
synonyms |
1,4-DIETHYLBENZENE-D14 |
Origin of Product |
United States |
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